(4aS*,7aR*)-1-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-4-methyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide
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Overview
Description
Synthesis Analysis
The synthesis of related imidazo and pyrazine derivatives often involves multi-step reactions starting from basic heterocyclic fragments. For example, Ahmad et al. (2019) describe a process involving N-benzylation and N-methylation reactions followed by ring closure to produce pyranobenzothiazines, a process that might share similarities with the synthesis of the compound (Ahmad et al., 2019).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated through methods like X-ray crystallography. For instance, the study by Ahmad et al. provides insights into the monoamine oxidase inhibitory activity of synthesized compounds, which could be relevant for understanding the molecular interactions of our compound of interest (Ahmad et al., 2019).
Chemical Reactions and Properties
Imidazo and pyrazine derivatives participate in various chemical reactions, offering a broad range of functional group transformations. Zaitseva et al. (2020) discuss the oxidation of certain imidazolones to form imide rings, a reaction that could be pertinent to understanding the reactivity of the target compound (Zaitseva et al., 2020).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystal structure, are crucial for their practical applications. The detailed physical properties would be derived from the molecular structure, synthesis method, and specific substituents present in the compound.
Chemical Properties Analysis
Chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to undergo specific reactions, are key to understanding the compound's utility. The reactivity pattern of imidazo[1,2-a]pyrazines, for example, offers insights into their potential chemical behaviors (Goel, Luxami, & Paul, 2015).
properties
IUPAC Name |
[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-imidazo[2,1-b][1,3]thiazol-6-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O3S2/c1-15-2-3-17(11-8-22(19,20)7-10(11)15)12(18)9-6-16-4-5-21-13(16)14-9/h4-6,10-11H,2-3,7-8H2,1H3/t10-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCUJDHJMCOYUCM-MNOVXSKESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C2C1CS(=O)(=O)C2)C(=O)C3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)C3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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